ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-(4-methyl-7-methylsulfanylquinolin-2-yl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H24N2O2S/c1-4-23-19(22)14-6-5-9-21(12-14)18-10-13(2)16-8-7-15(24-3)11-17(16)20-18/h7-8,10-11,14H,4-6,9,12H2,1-3H3
• InChI Key: HJDFBPCQUGOYOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C2=NC3=C(C=CC(=C3)SC)C(=C2)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

Ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate, also known as MQP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. MQP belongs to the family of quinoline derivatives and is a potent inhibitor of the enzyme monoamine oxidase-B (MAO-B).

Mechanism of Action

Ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate is a selective inhibitor of the enzyme MAO-B, which is responsible for the breakdown of dopamine and other monoamine neurotransmitters. By inhibiting MAO-B, ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate increases the levels of dopamine in the brain, which can improve motor function and cognitive performance. ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate has been shown to increase the levels of dopamine and other monoamine neurotransmitters in the brain. It has also been shown to reduce oxidative stress and inflammation, which can contribute to neurodegeneration. In animal models, ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate has been shown to improve motor function and cognitive performance.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate in lab experiments is its selectivity for MAO-B, which allows for the specific modulation of dopamine levels in the brain. However, one limitation is that ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate may have off-target effects on other enzymes or receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate. One direction is to investigate its potential as a treatment for neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential as a treatment for depression, anxiety, and addiction. Additionally, further studies are needed to elucidate the precise mechanism of action of ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate and to optimize its pharmacological properties for therapeutic use.

Scientific Research Applications

Ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. ethyl 1-[4-methyl-7-(methylthio)-2-quinolinyl]-3-piperidinecarboxylate has also been investigated for its potential to treat depression, anxiety, and addiction.